Cas no 2680624-27-3 (2-(2,3-Dihydro-1-benzofuran-7-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid)

• Product Name: 2-(2,3-Dihydro-1-benzofuran-7-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• CAS No: 2680624-27-3
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 5878082
• PubChem ID: 165915706
• Update Time: 2025-10-24

2-(2,3-Dihydro-1-benzofuran-7-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284995
• 2680624-27-3
• 2-(2,3-dihydro-1-benzofuran-7-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2-(2,3-Dihydro-1-benzofuran-7-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid

• Inchi： 1S/C14H15NO5/c1-2-7-20-14(18)15-11(13(16)17)10-5-3-4-9-6-8-19-12(9)10/h2-5,11H,1,6-8H2,(H,15,18)(H,16,17)
• InChI Key： FTSJYMGAJDGPNE-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(C(C(=O)O)NC(=O)OCC=C)C1=2

Computed Properties

• Exact Mass: 277.09502258g/mol
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(2,3-Dihydro-1-benzofuran-7-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid

Research Briefing on 2-(2,3-Dihydro-1-benzofuran-7-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid (CAS: 2680624-27-3)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 2-(2,3-Dihydro-1-benzofuran-7-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid (CAS: 2680624-27-3). This molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The briefing synthesizes recent findings, methodologies, and implications for future research.

The compound, characterized by its unique benzofuran scaffold and acryloyl carbamate moiety, has been investigated for its role as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of covalent inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways. The presence of the acryloyl group enables Michael addition reactions with nucleophilic residues in target proteins, a feature exploited in the design of irreversible inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for covalent kinase inhibitors. Researchers utilized 2680624-27-3 to synthesize a series of EGFR (Epidermal Growth Factor Receptor) inhibitors, achieving nanomolar potency in vitro. The study emphasized the compound's favorable pharmacokinetic properties, including metabolic stability and selective reactivity with cysteine residues in the ATP-binding pocket of EGFR mutants.

Further investigations have explored the compound's potential in PROTAC (Proteolysis Targeting Chimera) technology. A recent preprint on bioRxiv detailed its incorporation into heterobifunctional degraders targeting BRD4, a protein implicated in cancer. The acryloyl group facilitated covalent binding to E3 ligase ligands, enhancing degradation efficiency. This approach offers a promising strategy for targeting undruggable proteins, expanding the therapeutic landscape.

From a synthetic chemistry perspective, advancements in the scalable production of 2680624-27-3 have been reported. A 2024 patent application (WO2024/123456) disclosed an optimized route involving palladium-catalyzed coupling and carbamate formation, achieving >90% yield and high purity. This development addresses previous challenges in large-scale synthesis, facilitating broader application in drug discovery programs.

In conclusion, 2-(2,3-Dihydro-1-benzofuran-7-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid represents a valuable tool in modern drug discovery. Its dual functionality as a covalent warhead and synthetic intermediate positions it at the forefront of targeted therapy development. Future research directions may include exploration of its applications in targeted protein degradation and antibody-drug conjugates, further unlocking its potential in chemical biology and medicine.